Cas no 1025725-91-0 (2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole)

• Product Name: 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole
• CAS No: 1025725-91-0
• MF: C₂₁H₂₄N₂
• MW: 304.43
• CID: 4669096
• Update Time: 2025-05-22

2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• AVN 101
• 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.037 g/l) (25 º C),

Additional information on 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole

2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole (CAS No. 1025725-91-0): A Comprehensive Overview

2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole (CAS No. 1025725-91-0) is a complex heterocyclic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural framework, presents a fascinating subject for researchers exploring novel therapeutic agents. The pyrido[4,3-b]indole core is a key feature, contributing to its potential biological activities and making it a valuable scaffold in drug discovery.

The molecular structure of 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole includes a fused ring system combining pyridine and indole moieties, which are often associated with bioactive molecules. The presence of the phenethyl group further enhances its potential interactions with biological targets. Researchers are particularly interested in this compound due to its structural similarity to other bioactive indole derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for innovative heterocyclic compounds like 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole has surged, driven by the need for new therapeutic agents. The compound's potential applications span across various domains, including neuroscience, oncology, and metabolic disorders. Its ability to modulate specific receptors or enzymes makes it a promising candidate for further investigation in drug development pipelines.

One of the most frequently asked questions about 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole is its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization steps. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.

The pharmacological profile of 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole is another area of intense study. Preliminary studies suggest that it may exhibit affinity for certain neurotransmitter receptors, hinting at potential applications in neurological disorders. However, comprehensive preclinical and clinical studies are required to fully elucidate its mechanisms of action and therapeutic potential.

From a market perspective, the compound has attracted attention from pharmaceutical companies and research institutions. The growing interest in indole-based therapeutics and heterocyclic drug candidates has positioned 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole as a molecule of interest. Its patent status and commercial availability are often queried by stakeholders looking to explore its applications further.

Another hot topic surrounding this compound is its potential role in addressing unmet medical needs. With the rise of personalized medicine and targeted therapies, molecules like 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole are being scrutinized for their ability to interact with specific biological pathways. Researchers are also investigating its pharmacokinetics and toxicity profiles to ensure its suitability for clinical development.

In the context of drug discovery, the compound's scaffold offers versatility for structural modifications. Medicinal chemists are exploring derivatives of 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole to enhance its bioactivity and selectivity. Such efforts are crucial for overcoming challenges like drug resistance and improving therapeutic outcomes.

The analytical characterization of 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole is another critical aspect. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its structure and purity. These methods are essential for ensuring the compound's quality and consistency in research applications.

Looking ahead, the future of 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole appears promising. As research continues to uncover its potential, this compound could play a pivotal role in the development of next-generation therapeutics. Its unique structural features and biological activities make it a standout candidate in the ever-evolving landscape of pharmaceutical innovation.

In summary, 2,3,4,5-Tetrahydro-2,8-dimethyl-5-phenethyl-1H-pyrido[4,3-b]indole (CAS No. 1025725-91-0) represents a fascinating area of study in medicinal chemistry. Its complex structure, potential therapeutic applications, and relevance to current drug discovery trends underscore its importance. As scientists delve deeper into its properties and mechanisms, this compound may well emerge as a key player in addressing some of the most pressing health challenges of our time.